CAY10662
CAY10662
17(R),18(S)-Epoxyeicosatetraenoic acid (17(R),18(S)-EpETE), a natural cytochrome P450 epoxygenase metabolite of eicosapentaenoic acid, is known to reduce the contraction rate of spontaneously beating heart cells and to protect neonatal rat cardiomyocytes against arrhythmias induced by β-adrenergic agonists (EC50 = ~ 1-2 nM). CAY10662 is a 1,3 disubstituted urea derivative of 17(R),18(S)-EpETE that is more metabolically robust and reduces the contractility of cardiomyocytes with improved potency (EC50 < 1 nM) over its parent compound. At concentrations 1,000-fold higher than required for the effect on cardiomyocytes, 1-5 μM CAY10662 exerts weak dose-dependent soluble epoxide hydrolase inhibition.
Brand Name:
Vulcanchem
CAS No.:
1184844-74-3
VCID:
VC0123359
InChI:
InChI=1S/C19H36N2O3/c1-2-20-19(24)21-17-15-13-11-9-7-5-3-4-6-8-10-12-14-16-18(22)23/h7,9H,2-6,8,10-17H2,1H3,(H,22,23)(H2,20,21,24)/b9-7-
SMILES:
CCNC(=O)NCCCCC=CCCCCCCCCCC(=O)O
Molecular Formula:
C19H36N2O3
Molecular Weight:
340.508
CAY10662
CAS No.: 1184844-74-3
Reference Standards
VCID: VC0123359
Molecular Formula: C19H36N2O3
Molecular Weight: 340.508
| CAS No. | 1184844-74-3 |
|---|---|
| Product Name | CAY10662 |
| Molecular Formula | C19H36N2O3 |
| Molecular Weight | 340.508 |
| IUPAC Name | (Z)-16-(ethylcarbamoylamino)hexadec-11-enoic acid |
| Standard InChI | InChI=1S/C19H36N2O3/c1-2-20-19(24)21-17-15-13-11-9-7-5-3-4-6-8-10-12-14-16-18(22)23/h7,9H,2-6,8,10-17H2,1H3,(H,22,23)(H2,20,21,24)/b9-7- |
| Standard InChIKey | OUFBVXMGWWCVFO-CLFYSBASSA-N |
| SMILES | CCNC(=O)NCCCCC=CCCCCCCCCCC(=O)O |
| Description | 17(R),18(S)-Epoxyeicosatetraenoic acid (17(R),18(S)-EpETE), a natural cytochrome P450 epoxygenase metabolite of eicosapentaenoic acid, is known to reduce the contraction rate of spontaneously beating heart cells and to protect neonatal rat cardiomyocytes against arrhythmias induced by β-adrenergic agonists (EC50 = ~ 1-2 nM). CAY10662 is a 1,3 disubstituted urea derivative of 17(R),18(S)-EpETE that is more metabolically robust and reduces the contractility of cardiomyocytes with improved potency (EC50 < 1 nM) over its parent compound. At concentrations 1,000-fold higher than required for the effect on cardiomyocytes, 1-5 μM CAY10662 exerts weak dose-dependent soluble epoxide hydrolase inhibition. |
| Synonyms | 16-[[(ethylamino)carbonyl]amino]-11Z-hexadecenoic acid |
| Reference | 1.Falck, J.R.,Wallukat, G.,Puli, N., et al. 17(R), 18(S)-epoxyeicosatetraenoic acid, a potent eicosapentaenoic acid (EPA) derived regulator of cardiomyocyte contraction: Structure-activity relationships and stable analogues. Journal of Medicinal Chemistry |
| PubChem Compound | 44234916 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume